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Compound of Interest

Compound Name: Fenarimol

Cat. No.: B1672338

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemical compounds such as Fenarimol. This guide
provides essential, immediate safety and logistical information, including detailed personal

protective equipment (PPE) requirements, handling procedures, and a comprehensive disposal
plan to foster a secure laboratory environment.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Fenarimolar. The following
table summarizes the recommended PPE to minimize exposure and ensure personal safety.
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PPE Category Item Specifications and Use

While specific breakthrough
time data for Fenarimol is not
readily available, general
guidance for handling
pesticides suggests the use of
unlined gloves made of

Hand Protection Chemical-resistant gloves mat.enals sueh as barne.r )
laminate, butyl rubber, nitrile
rubber, neoprene rubber,
polyvinyl chloride (PVC), or
Viton®.[1] Always consult the
glove manufacturer's chemical
resistance guide for specific

recommendations.

Safety glasses with side i
To protect against splashes or

Eye Protection shields or chemical splash ) i )
airborne particles of Fenarimol.
goggles
Laboratory coat or chemical- To prevent contamination of

Skin and Body Protection ) ]
resistant apron personal clothing.

A respirator is advised if

workplace exposure limits are
) ] NIOSH/MSHA-approved )
Respiratory Protection ) exceeded, a risk assessment
respirator o o ]
indicates it is necessary, or if

respiratory irritation occurs.[2]

Safe Handling and Emergency Procedures

Proper handling techniques are critical to minimize the risk of exposure.

e Engineering Controls: Handle Fenarimol in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.

e Hygiene Practices: Wash hands thoroughly with soap and water after handling Fenarimol
and before eating, drinking, or smoking.
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o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

o Ingestion: Do not induce vomiting. Seek immediate medical attention.

Occupational Exposure Limits

Currently, there are no specific Permissible Exposure Limits (PELs) from OSHA or Threshold
Limit Values (TLVs) from ACGIH established for Fenarimol. However, the U.S. Environmental
Protection Agency (EPA) has established a chronic Population Adjusted Dose (cPAD), which is
a measure of the amount of a substance that can be consumed daily over a lifetime without an
appreciable risk of harm. While not a workplace exposure limit, it provides a reference for

chronic toxicity.

Parameter Value Organization

Chronic Population Adjusted

0.002 mg/kg/da U.S. EPA[3
Dose (cPAD) Jraieay 3]

Fenarimol Disposal Plan

Proper disposal of Fenarimol and its associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection

» Designated Waste Container: Use a dedicated, leak-proof, and clearly labeled hazardous
waste container for all Fenarimol waste. The container should be made of a compatible

material (e.g., high-density polyethylene).
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o Waste Identification: All waste containing Fenarimol must be treated as hazardous waste.
This includes:

[e]

Unused or expired Fenarimol.

o

Contaminated labware (e.g., pipette tips, vials, and flasks).

[¢]

Contaminated PPE (e.g., gloves, disposable lab coats).

o

Solutions containing Fenarimol.

[e]

Spill cleanup materials.

e Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "Fenarimol,” and a description of the contents (e.g., "Fenarimol
contaminated labware").

Storage
o Satellite Accumulation Area (SAA): Store the hazardous waste container in a designated
SAA within the laboratory, at or near the point of generation.[4]

e Segregation: Ensure that the Fenarimol waste is segregated from incompatible materials.[4]

o Container Integrity: Keep the waste container securely closed at all times, except when
adding waste.[2]

Disposal Procedure

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for the pickup and
disposal of the Fenarimol waste.

o Documentation: Maintain accurate records of the amount of Fenarimol waste generated and
the date of disposal.

o Empty Containers: Empty containers that held Fenarimol should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous waste. After
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triple-rinsing, the container can be disposed of as regular trash, with the label defaced.[2]
Note: Never dispose of Fenarimol down the drain or in the regular trash.

Experimental Workflow Diagram

The following diagram illustrates the key steps for safely handling Fenarimol in a laboratory
setting.

Preparation Handling ‘Waste Disposal

Conduct Risk Select Appropriate Weigh Fenarimol in Collect Waste in Arrange for EHS
Assessment Review SDS PPE — Fume Hood Prepare Solution Conduct Experiment | Labeled Container Store in SAA Pickup

Click to download full resolution via product page

Figure 1. A workflow diagram for the safe handling and disposal of Fenarimol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672338?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

